Cas no 2680828-74-2 (Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate
• CAS No: 2680828-74-2
• MF: C₁₈H₂₇N₃O₄S
• MW: 381.489683389664
• CID: 5624994
• PubChem ID: 165931956
• Update Time: 2025-06-08

Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate
• EN300-28301958
• 2680828-74-2
• Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C18H27N3O4S/c22-18(25-16-17-8-4-3-5-9-17)19-12-14-21(15-13-19)26(23,24)20-10-6-1-2-7-11-20/h3-5,8-9H,1-2,6-7,10-16H2
• InChI Key： XUVPHGCCXADIED-UHFFFAOYSA-N
• SMILES： S(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 381.17222752g/mol
• Monoisotopic Mass: 381.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų

Additional information on Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate

Comprehensive Overview of Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate (CAS No. 2680828-74-2)

Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate (CAS No. 2680828-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities and therapeutic potential. The presence of both azepane and piperazine rings in its structure makes it a valuable scaffold for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in the sulfonyl group's ability to enhance molecular interactions, making compounds like Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate promising candidates for targeting specific biological pathways. The compound's carboxylate moiety further adds to its versatility, enabling modifications for improved solubility and bioavailability.

The synthesis of Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate involves multi-step organic reactions, including sulfonylation and carboxylation processes. These methods are optimized to achieve high yields and purity, which are critical for research and industrial applications. The compound's CAS No. 2680828-74-2 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the key trends in the field is the exploration of heterocyclic compounds for their potential in treating various health conditions. Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate aligns with this trend, as its piperazine and azepane rings are known to interact with central nervous system targets. This has led to increased searches for "piperazine derivatives in drug discovery" and "azepane sulfonamides" in academic and industrial databases.

From a technical perspective, the compound's stability and compatibility with various solvents make it suitable for formulation studies. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its sulfonyl and carboxylate functionalities. Such applications are often highlighted in queries like "sulfonamide-based building blocks" and "carboxylate derivatives in synthesis," reflecting the growing interest in this area.

In conclusion, Benzyl 4-(azepane-1-sulfonyl)piperazine-1-carboxylate (CAS No. 2680828-74-2) represents a compelling subject of study due to its structural complexity and potential applications. Its relevance to current research trends, such as drug discovery and material science, ensures its continued prominence in scientific discussions. As the field evolves, this compound is likely to play a pivotal role in advancing our understanding of sulfonamide chemistry and its practical implications.